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Compound of Interest

2-Hydroxyquinoline-4-carboxylic
Compound Name: o
aci

Cat. No.: B106741

Technical Support Center: 2-Hydroxyquinoline-4-
carboxylic Acid

This guide provides essential safety information, handling protocols, and emergency
procedures for researchers, scientists, and drug development professionals working with 2-
Hydroxyquinoline-4-carboxylic acid (CAS No. 15733-89-8).

Frequently Asked Questions (FAQs)
General Information

Q1: What is 2-Hydroxyquinoline-4-carboxylic acid? Al: 2-Hydroxyquinoline-4-carboxylic
acid, also known as Kynurenic Acid, is a heterocyclic aromatic compound with the molecular
formula C10H7NO3.[1] It typically appears as a solid and has a high melting point of over 300
°C.[1] It is a versatile intermediate used in medicinal chemistry, catalysis, and materials science
research.[1]

Hazard & Safety

Q2: What are the primary GHS hazards associated with this compound? A2: This chemical is
considered hazardous by the OSHA Hazard Communication Standard.[2] The primary hazards
are:

e H302: Harmful if swallowed.[3][4]
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e H315: Causes skin irritation.[3][5][6]
e H319: Causes serious eye irritation.[3][5][6]
o H335: May cause respiratory irritation.[2][3][6]

Q3: What personal protective equipment (PPE) is required when handling this chemical? A3:
You must wear appropriate protective equipment, including chemical-resistant gloves, a lab
coat, and eye protection such as safety glasses or goggles.[1][2] For procedures that may
generate dust, a NIOSH-approved N95 dust mask is recommended. Always work in a well-
ventilated area or under a chemical fume hood.[2][7]

Handling & Storage

Q4: What are the proper storage conditions for 2-Hydroxyquinoline-4-carboxylic acid? A4:
Store the compound in a tightly sealed container in a cool, dry, and dark place.[1][8] It should
be kept in a well-ventilated area away from moisture, light, and incompatible materials such as
strong oxidizing agents.[1][2][9]

Q5: I'm having trouble dissolving the compound. What solvents are effective? A5: The
compound is soluble in polar organic solvents.[1] Due to its acidic and basic functional groups,
solubility can often be increased by adjusting the pH of agqueous solutions.

First Aid & Emergency Procedures

Q6: What should | do in case of accidental eye or skin contact? A6:

o Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes,
making sure to flush under the eyelids.[2][10] Remove contact lenses if present and easy to
do so0.[2][8][10] If eye irritation persists, seek medical attention.[5][8]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[2][8] Remove any contaminated clothing and wash it before reuse.[5][6] If skin
irritation occurs or persists, get medical advice.[2][5]

Q7: What is the first aid procedure for inhalation or ingestion? A7:
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« Inhalation: Move the person to fresh air.[2][6] If breathing is difficult or they feel unwell, call a
poison control center or doctor.[8] If the person is not breathing, provide artificial respiration.
[2][10]

 Ingestion: Rinse the mouth thoroughly with water.[8][11] Call a poison control center or
doctor immediately if you feel unwell.[4][7][8] Do not induce vomiting.[11]

Q8: How should | handle a small spill of the solid compound in the lab? A8: For a small spill,
ensure the area is well-ventilated and you are wearing appropriate PPE.[11] Avoid generating
dust.[11] Carefully sweep or vacuum the solid material and place it into a suitable, labeled
container for disposal.[10] Clean the affected area with a mild detergent solution and wipe dry.
[12]

GHS Hazard Data Summary
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Category Information GHS Code/Pictogram
Pictogram Exclamation Mark GHSO07[5]
Signal Word Warning [2][3][5]

Acute Toxicity, Oral (Category
4)[4] Skin Irritation (Category
2)[2][6] Serious Eye Irritation
Hazard Class (Category 2/2A)[2][6] Specific
Target Organ Toxicity - Single
Exposure (Category 3),
Respiratory System[2][6]

H302: Harmful if swallowed[3]
H315: Causes skin irritation[3]
Hazard Statements [5] H319: Causes serious eye
irritation[3][5] H335: May
cause respiratory irritation[6]

Prevention: P261, P264, P271,
P280[2][6] Response:
P302+P352, P304+P340,
P305+P351+P338, P312[2][6]
Storage: P403+P233, P405[2]
[6] Disposal: P501[6][10]

Precautionary Statements

Experimental Protocol: Safe Handling of Solid 2-
Hydroxyquinoline-4-carboxylic Acid

This protocol outlines the standard procedure for safely handling the solid form of the
compound during experimental setup (e.g., weighing for reaction or solution preparation).

1. Preparation and Personal Protective Equipment (PPE)

e 1.1. Ensure work is conducted in a designated area, such as a chemical fume hood or a
well-ventilated benchtop space.[2]

e 1.2. Confirm that an eyewash station and safety shower are accessible.[9]
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1.3. Don appropriate PPE: a lab coat, nitrile gloves, and chemical safety goggles.[1]

1.4. If there is a significant risk of dust inhalation, use an N95 respirator.

. Weighing and Transfer

2.1. Place a weigh boat or appropriate glassware on an analytical balance and tare it.

2.2. Carefully retrieve the stock container of 2-Hydroxyquinoline-4-carboxylic acid from its
storage location.

2.3. To minimize dust, open the container slowly inside the fume hood.

2.4. Use a clean spatula to carefully transfer the desired amount of the solid to the weigh
boat. Avoid generating dust clouds.[11]

2.5. Once the desired mass is obtained, securely close the stock container and return it to
proper storage.[1]

. Post-Handling and Cleanup

3.1. Carefully add the weighed solid to your reaction vessel or solvent.

3.2. Dispose of the weigh boat and any other contaminated disposable materials in a
designated solid chemical waste container.

3.3. Wipe down the spatula, balance, and surrounding work area with a damp cloth or towel
to remove any residual powder.

3.4. Remove gloves using the proper technique and dispose of them in the appropriate
waste bin.

3.5. Wash hands thoroughly with soap and water after handling is complete.[2]

Visual Workflow Diagram
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Spill Detected

Alert personnel in the area.
Evacuate if necessary.

i

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Assess Spill Severity
(Minor vs. Major)

Minor Spill Major Spill

MAJOR SPILL:
Evacuate immediately.
Call emergency services.

Contain the spill.
Prevent entry into drains.

Clean up spill:
1. Cover with sodium bicarbonate to neutralize.
2. Sweep solid into a waste container.

Decontaminate the area
with detergent and water.

Dispose of waste in a sealed,
labeled hazardous waste container.

Report the incident
to supervisor.

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 2-Hydroxyquinoline-4-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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